Cas no 896448-37-6 ((2R)-1-(3,5-dimethoxyphenyl)propan-2-ol)
(2R)-1-(3,5-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-(3,5-dimethoxyphenyl)propan-2-ol
- 79859-93-1
- 1-(3,5-dimethoxyphenyl)propan-2-ol
- SCHEMBL5794911
- EN300-1849830
- 896448-37-6
- Benzeneethanol,3,5-dimethoxy-a-methyl-,(aR)-
- Benzeneethanol, 3,5-dimethoxy-a-methyl-, (aR)-
- Benzeneethanol, 3,5-dimethoxy-α-methyl-, (αR)-
-
- Inchi: 1S/C11H16O3/c1-8(12)4-9-5-10(13-2)7-11(6-9)14-3/h5-8,12H,4H2,1-3H3/t8-/m1/s1
- InChI Key: YABKTQBEXIKHLD-MRVPVSSYSA-N
- SMILES: C1(C[C@@H](C)O)=CC(OC)=CC(OC)=C1
Computed Properties
- Exact Mass: 196.109944368g/mol
- Monoisotopic Mass: 196.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- Density: 1.062±0.06 g/cm3(Predicted)
- Boiling Point: 314.5±27.0 °C(Predicted)
- pka: 14.89±0.20(Predicted)
(2R)-1-(3,5-dimethoxyphenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D556859-1g |
Benzeneethanol, 3,5-dimethoxy-a-methyl-, (aR)- |
896448-37-6 | 96% | 1g |
$535 | 2024-05-25 | |
| eNovation Chemicals LLC | D556859-2g |
Benzeneethanol, 3,5-dimethoxy-a-methyl-, (aR)- |
896448-37-6 | 96% | 2g |
$870 | 2024-05-25 | |
| eNovation Chemicals LLC | D556859-5g |
Benzeneethanol, 3,5-dimethoxy-a-methyl-, (aR)- |
896448-37-6 | 96% | 5g |
$1430 | 2024-05-25 | |
| eNovation Chemicals LLC | D556859-25g |
Benzeneethanol, 3,5-dimethoxy-a-methyl-, (aR)- |
896448-37-6 | 96% | 25g |
$4455 | 2024-05-25 | |
| Enamine | EN300-1844143-1g |
(2R)-1-(3,5-dimethoxyphenyl)propan-2-ol |
896448-37-6 | 1g |
$557.0 | 2023-09-19 | ||
| Enamine | EN300-1844143-5g |
(2R)-1-(3,5-dimethoxyphenyl)propan-2-ol |
896448-37-6 | 5g |
$1614.0 | 2023-09-19 | ||
| Enamine | EN300-1844143-10g |
(2R)-1-(3,5-dimethoxyphenyl)propan-2-ol |
896448-37-6 | 10g |
$2393.0 | 2023-09-19 | ||
| Enamine | EN300-1844143-0.05g |
(2R)-1-(3,5-dimethoxyphenyl)propan-2-ol |
896448-37-6 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1844143-0.1g |
(2R)-1-(3,5-dimethoxyphenyl)propan-2-ol |
896448-37-6 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1844143-0.25g |
(2R)-1-(3,5-dimethoxyphenyl)propan-2-ol |
896448-37-6 | 0.25g |
$513.0 | 2023-09-19 |
(2R)-1-(3,5-dimethoxyphenyl)propan-2-ol Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (2R)-1-(3,5-dimethoxyphenyl)propan-2-ol
Introduction to (2R)-1-(3,5-dimethoxyphenyl)propan-2-ol (CAS No. 896448-37-6)
(2R)-1-(3,5-dimethoxyphenyl)propan-2-ol is a meticulously synthesized organic compound characterized by its unique stereochemistry and functional group arrangement. This compound, identified by the chemical abstracts service number CAS No. 896448-37-6, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The presence of a chiral center at the propan-2-ol moiety and the electron-donating dimethoxy groups on the aromatic ring contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.
The compound's structure, featuring a propan-2-ol backbone attached to a 3,5-dimethoxyphenyl group, imparts both lipophilicity and solubility characteristics that are favorable for biological activity. These attributes are particularly relevant in the design of molecules that require efficient absorption, distribution, metabolism, and excretion (ADME) profiles. Recent advancements in computational chemistry have enabled more precise predictions of the compound's pharmacokinetic behavior, aiding in the optimization of lead candidates for therapeutic intervention.
Recent studies have highlighted the significance of stereoselective synthesis in pharmaceutical applications. The (R)-configuration at the chiral center of (2R)-1-(3,5-dimethoxyphenyl)propan-2-ol is crucial for its biological activity, as demonstrated by comparative studies involving its enantiomer. Such research underscores the importance of chirality in determining the efficacy and safety of pharmaceutical compounds. High-performance liquid chromatography (HPLC) and X-ray crystallography have been employed to elucidate the stereochemical purity and conformational stability of this compound, ensuring its suitability for further development.
The dimethoxy substituents on the aromatic ring play a pivotal role in modulating the electronic properties of (2R)-1-(3,5-dimethoxyphenyl)propan-2-ol. These groups enhance the compound's interaction with biological targets by increasing its lipophilicity while maintaining adequate solubility. This balance is essential for achieving optimal pharmacological effects. Additionally, the methoxy groups can serve as points for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications.
In the realm of drug discovery, this compound has been explored as a potential intermediate in the synthesis of more complex molecules with enhanced pharmacological profiles. The combination of a chiral alcohol moiety and an electron-rich aromatic ring provides a versatile platform for designing novel therapeutics. Researchers have leveraged modern synthetic methodologies, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, to streamline the preparation of derivatives with improved biological activity.
The growing interest in natural product-inspired scaffolds has also influenced the development of derivatives of (2R)-1-(3,5-dimethoxyphenyl)propan-2-ol. By incorporating structural motifs found in bioactive natural products, scientists aim to enhance binding affinity and selectivity towards target enzymes or receptors. Computational modeling techniques have been instrumental in identifying promising analogs by predicting their binding modes and interaction energies with biological targets.
Furthermore, green chemistry principles have guided efforts to develop sustainable synthetic routes for producing (2R)-1-(3,5-dimethoxyphenyl)propan-2-ol. The adoption of solvent-free reactions and catalytic processes has minimized waste generation while maintaining high yields. These environmentally conscious approaches align with global initiatives to promote sustainable pharmaceutical manufacturing practices.
The compound's potential extends beyond traditional therapeutic applications. Its unique structural features make it a candidate for use in materials science and specialty chemicals. For instance, derivatives of this molecule could be employed as building blocks for polymers or coatings with tailored properties. Such applications highlight the versatility of organic compounds like (2R)-1-(3,5-dimethoxyphenyl)propan-2-ol across multiple scientific disciplines.
In conclusion, (2R)-1-(3,5-dimethoxyphenyl)propan-2-ol represents a promising compound with significant potential in pharmaceutical research and industrial applications. Its well-defined stereochemistry, functional group arrangement, and favorable physicochemical properties make it an attractive candidate for further exploration. As research continues to uncover new synthetic methodologies and pharmacological insights, this compound is poised to play a crucial role in advancing therapeutic solutions.
896448-37-6 ((2R)-1-(3,5-dimethoxyphenyl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)